Cas no 2648966-15-6 (tert-butyl 7-amino-3-azabicyclo3.3.1nonane-3-carboxylate hydrochloride)

• Product Name: tert-butyl 7-amino-3-azabicyclo3.3.1nonane-3-carboxylate hydrochloride
• CAS No: 2648966-15-6
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 5643128
• PubChem ID: 165900481
• Update Time: 2025-05-20

tert-butyl 7-amino-3-azabicyclo3.3.1nonane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2648966-15-6
• tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride
• EN300-28220726
• tert-butyl 7-amino-3-azabicyclo3.3.1nonane-3-carboxylate hydrochloride

• Inchi： 1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-7-9-4-10(8-15)6-11(14)5-9;/h9-11H,4-8,14H2,1-3H3;1H
• InChI Key： KAESWDMCPJHMQV-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC2CC(CC(C1)C2)N)=O

Computed Properties

• Exact Mass: 276.1604557g/mol
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 7-amino-3-azabicyclo3.3.1nonane-3-carboxylate hydrochloride

Comprehensive Guide to tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride (CAS No. 2648966-15-6)

tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride (CAS No. 2648966-15-6) is a specialized bicyclic amine derivative widely used in pharmaceutical research and organic synthesis. This compound is particularly valued for its unique structural properties, making it a key intermediate in the development of novel drug candidates. Researchers and chemists frequently search for high-purity tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride to ensure optimal results in their experiments.

The molecular structure of tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride features a rigid bicyclo[3.3.1]nonane framework, which enhances its stability and reactivity in various chemical transformations. This compound is often employed in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular diseases. With the growing interest in precision medicine and drug discovery, demand for high-quality intermediates like this has surged in recent years.

One of the most common questions researchers ask is, "What are the applications of tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride in drug development?" This compound serves as a versatile building block for creating pharmacologically active compounds, especially those with enhanced bioavailability and target specificity. Its tert-butyl ester group provides excellent protection for the carboxylate functionality, while the amino group offers a reactive site for further modifications.

In the context of green chemistry and sustainable synthesis, tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride has gained attention due to its potential for atom-efficient reactions. Many pharmaceutical companies are now exploring ways to incorporate such intermediates into environmentally friendly synthesis routes, aligning with global trends toward sustainable drug manufacturing. This has led to increased searches for "eco-friendly synthesis of bicyclic amine derivatives" and "sustainable pharmaceutical intermediates."

The physical and chemical properties of tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride make it particularly suitable for medicinal chemistry applications. Its solubility profile allows for easy handling in various organic solvents, while the hydrochloride salt form enhances its stability during storage and transportation. Researchers often inquire about "storage conditions for CAS 2648966-15-6" and "handling precautions for bicyclic amine derivatives," emphasizing the need for proper technical information.

Recent advancements in computational chemistry and AI-assisted drug design have further highlighted the importance of compounds like tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride. The rigid bicyclic structure serves as an excellent scaffold for molecular docking studies and structure-activity relationship (SAR) analysis. This has led to growing interest in "computer-aided design of bicyclic drug candidates" and "SAR studies of azabicyclo compounds."

Quality control is another critical aspect when working with tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity and identity of this compound. Many researchers search for "analytical methods for CAS 2648966-15-6" and "spectroscopic data of bicyclic amine derivatives," underscoring the need for comprehensive characterization data.

The pharmaceutical industry's shift toward targeted therapies and personalized medicine has created new opportunities for specialized intermediates like tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride. Its structural features make it particularly valuable for developing selective enzyme inhibitors and receptor modulators. This aligns with current search trends focusing on "next-generation drug intermediates" and "innovative scaffolds for medicinal chemistry."

As research continues to evolve, tert-butyl 7-amino-3-azabicyclo[3.3.1]nonane-3-carboxylate hydrochloride (CAS No. 2648966-15-6) remains at the forefront of cutting-edge pharmaceutical development. Its versatility, combined with the growing demand for structurally diverse drug candidates, ensures its continued importance in both academic and industrial settings. Researchers and manufacturers alike are encouraged to stay updated on the latest applications and synthetic methodologies involving this valuable compound.